Acetic acid, chloro((4-methylphenyl)hydrazono)-, methyl ester
Overview
Description
Synthesis Analysis
Esters are typically formed by condensation reactions between a carboxylic acid and an alcohol . The synthesis of “Acetic acid, chloro((4-methylphenyl)hydrazono)-, methyl ester” would likely involve a similar process, although the specific reactants and conditions would depend on the structure of the compound.Chemical Reactions Analysis
Esters, including “Acetic acid, chloro((4-methylphenyl)hydrazono)-, methyl ester”, can undergo a variety of reactions. One common reaction is hydrolysis, which is the breaking of the ester bond by water. This reaction can be catalyzed by either an acid or a base, and results in the formation of a carboxylic acid and an alcohol .Scientific Research Applications
Benzylic Oxidation to Benzoic Acid
The benzylic position in Methyl chloro[(4-methylphenyl)hydrazono]acetate can be oxidized to form benzoic acid. By adding a sodium dichromate source (e.g., sulfuric acid) and heating the reaction, the alkyl side chain transforms into a carboxylic acid functional group. Benzoic acid has applications in food preservation, pharmaceuticals, and organic synthesis .
Analytical Chemistry and Chromatography
Methyl chloro[(4-methylphenyl)hydrazono]acetate serves as a reference compound in analytical chemistry. It is used in gas chromatography (GC) and high-performance liquid chromatography (HPLC) for calibration and identification purposes. Its retention time and spectral properties aid in compound identification.
These applications highlight the versatility of Methyl chloro[(4-methylphenyl)hydrazono]acetate across different scientific disciplines. Researchers continue to explore its properties and potential uses, contributing to our understanding of chemical reactivity and practical applications.
Mechanism of Action
Mode of Action
It’s known that hydrazono compounds can undergo nucleophilic substitution reactions . In such reactions, the compound may interact with its targets, leading to changes in their function.
Biochemical Pathways
Based on its chemical structure, it might be involved in reactions at the benzylic position, which includes free radical bromination, nucleophilic substitution, and oxidation .
Pharmacokinetics
Like other esters, it might undergo hydrolysis in the body, leading to the formation of a carboxylic acid and an alcohol . This process can impact the compound’s bioavailability.
Action Environment
Environmental factors such as pH, temperature, and the presence of other molecules can influence the action, efficacy, and stability of Methyl chloro[(4-methylphenyl)hydrazono]acetate. For instance, the rate of its potential hydrolysis reaction might be influenced by the pH of the environment .
properties
IUPAC Name |
methyl (2Z)-2-chloro-2-[(4-methylphenyl)hydrazinylidene]acetate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11ClN2O2/c1-7-3-5-8(6-4-7)12-13-9(11)10(14)15-2/h3-6,12H,1-2H3/b13-9- |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VUTXHTQBRCBFCL-LCYFTJDESA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)NN=C(C(=O)OC)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC=C(C=C1)N/N=C(/C(=O)OC)\Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11ClN2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
226.66 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Acetic acid, chloro((4-methylphenyl)hydrazono)-, methyl ester | |
CAS RN |
82417-84-3 |
Source
|
| Record name | Acetic acid, chloro((4-methylphenyl)hydrazono)-, methyl ester | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0082417843 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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